Cas no 1807093-71-5 (5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine
• CAS No: 1807093-71-5
• MF: C₈H₇ClF₂IN
• MW: 317.502160310745
• CID: 4891508
• Update Time: 2025-05-19

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine

• Inchi： 1S/C8H7ClF2IN/c1-4-5(2-9)3-13-7(6(4)12)8(10)11/h3,8H,2H2,1H3
• InChI Key： UBDPBPOPTPWMAN-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CCl)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine (CAS No. 1807093-71-5): A Comprehensive Overview

5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine (CAS No. 1807093-71-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative features a unique combination of functional groups, including chloromethyl, difluoromethyl, and iodo substituents, making it a valuable building block in modern synthetic chemistry.

The molecular structure of 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine presents interesting electronic properties due to the electron-withdrawing effects of the halogen atoms. Recent studies (2023) have shown that such polyhalogenated pyridines demonstrate remarkable stability under various reaction conditions, which explains their growing popularity in medicinal chemistry applications. Researchers particularly value this compound for its potential in creating novel enzyme inhibitors and receptor modulators.

In the pharmaceutical sector, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine serves as a crucial intermediate for developing targeted therapies. Its structural motifs appear in several drug candidates currently undergoing clinical trials, especially in oncology and CNS disorders. The difluoromethyl group has become particularly significant in drug design due to its ability to modulate pharmacokinetic properties, a hot topic in current drug discovery research.

The agrochemical industry has also shown increasing interest in halogenated pyridine derivatives like CAS 1807093-71-5. These compounds demonstrate potential as precursors for novel crop protection agents, with research focusing on their herbicidal and fungicidal activities. The combination of chlorine and fluorine atoms in the molecule contributes to enhanced biological activity, addressing the growing need for more efficient agricultural chemicals with lower environmental impact.

Synthetic approaches to 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine typically involve multi-step procedures starting from commercially available pyridine precursors. Recent advancements (2024) in halogenation techniques have improved the yield and purity of this compound, making it more accessible for research purposes. The iodo substituent at the 3-position offers excellent opportunities for further functionalization through modern cross-coupling reactions, a frequently searched topic in synthetic chemistry forums.

From a commercial perspective, the demand for specialty pyridine compounds like CAS 1807093-71-5 has been steadily increasing. Market analysis shows particular growth in the Asia-Pacific region, where pharmaceutical and agrochemical industries are expanding rapidly. Current price trends for such fine chemicals reflect their high value in research and development pipelines.

Quality control of 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. Purity standards have become more stringent as applications in drug development require highly characterized materials. Storage recommendations usually suggest cool, dry conditions in amber glass containers to maintain stability.

Environmental and safety considerations for handling polyhalogenated compounds remain an important discussion point in the chemical community. While 1807093-71-5 doesn't fall under restricted categories, proper laboratory practices should always be followed. Recent innovations in green chemistry approaches aim to develop more sustainable synthetic routes for such valuable intermediates.

The future outlook for 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine appears promising, with several patent applications filed in recent years covering its derivatives. As structure-activity relationship studies continue to reveal new potentials, this compound is likely to maintain its position as an important tool in molecular design and chemical biology research.

For researchers seeking halogenated heterocycles or pharmaceutical intermediates, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodo-4-methylpyridine offers numerous possibilities for innovation. Its combination of reactive sites allows for diverse chemical transformations, making it a versatile building block in modern organic synthesis. Current literature suggests growing applications in PET radiopharmaceuticals and bioconjugation chemistry, areas experiencing rapid development.